Cas no 26993-30-6 (Sphingosine-1-phosphate)

• Product Name: Sphingosine-1-phosphate
• CAS No: 26993-30-6
• MF: C₁₈H₃₈NO₅P
• MW: 379.471786975861
• CID: 270422
• PubChem ID: 329765332
• Update Time: 2025-06-25

Sphingosine-1-phosphate Chemical and Physical Properties

Names and Identifiers

• Sphingosine 1-phosphate
• D-erythro-sphingosine-1-phosphate
• [(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] dihydrogen phosphate
• D-erythro-Sphingosin
• D-ERYTHRO-SPHINGOSINE 1-PHOSPHATE
• Sphingosine-1-Phosphate
• (2S,3R,4E)-2-Amino-4-octadecene-1,3-diol 1-phosphate,D-erythro-Sphingosine 1-phosphate
• C18-Sphingosine 1-phosphate
• S1P
• Somatostatin 1-28
• Sphing-4-enine 1-phosphate
• Sphingosine 1-phosphic acid
• (2S,3R,4E)-2-Amino-4-octadecene-1,3-diol 1-phosphate
• SCHEMBL3886
• (2S,3R,4E)-2-amino-4-octadecene-1,3-diol 1-(dihydrogen phosphate)
• 4-Octadecene-1,3-diol, 2-amino-, 1-(dihydrogen phosphate), [R-[R*,S*-(E)]]-
• Sphingosine, D-erythro-1-phosphate
• 4-Octadecene-1,3-diol, 2-amino-, 1-(dihydrogen phosphate),(R-(R*,S*-(E)))-
• NCGC00161364-01
• [(2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] dihydrogen phosphate
• AKOS024456554
• Sphing-4-enine-1-phosphate
• AMY3353
• SCHEMBL2559423
• HSCI1_000397
• (2S,3R,4E)-1-(dihydrogen phosphate)2-amino-4-Octadecene-1,3-diol
• sphingosin-1-phosphat
• Sphingosine-1-Phosphate (d18:1)
• CHEBI:37550
• MFCD00270077
• Sphingosine 1 Phosphate
• 4-Octadecene-1,3-diol, 2-amino-, 1-(dihydrogen phosphate), (R-(R*,S*-(E)))-
• Epitope ID:161059
• YP-005
• NCGC00161364-02
• HY-108496
• BML3-D06
• CHEMBL225155
• Sphingosine 1-phosphate, >=95%, powder
• (2S,3R,E)-2-Amino-3-hydroxyoctadec-4-en-1-yl dihydrogen phosphate
• GTPL911
• UNII-YVE187NJ1U
• Q418267
• (2S,3R,E)-2-Amino-3-hydroxyoctadec-4-enyl dihydrogen phosphate
• (E)-D-erythro-2-amino-1-(dihydrogenphosphate)-4-octadecene-1,3-diol
• C06124
• DTXSID4037166
• 26993-30-6
• C18-Sphingosine 1-phosphate; D-erythro-Sphingosine-1-phosphate
• YVE187NJ1U
• (2S,3R,4E)-2-amino-3-hydroxyoctadec-4-en-1-yl dihydrogen phosphate
• BDBM50158348
• LMSP01050001
• BP-29640
• Sphingosine 1-phosphate, >=98.0% (TLC)
• CS-0028986
• 4-Octadecene-1,3-diol, 2-amino-, 1-(dihydrogen phosphate), (2S,3R,4E)-
• (2-amino-3-hydroxy-octadec-4-enoxy)phosphonic acid
• (2S,3R,4E)-2-Amino-4-octadecene-1,3-diol 1-(Dihydrogen phosphate)
• S1P compound
• DA-77974
• 1ST169053
• G12558
• Sphingosine-1-phosphate

• MDL： MFCD00270077
• Inchi： 1S/C18H38NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h14-15,17-18,20H,2-13,16,19H2,1H3,(H2,21,22,23)/b15-14+/t17-,18+/m0/s1
• InChI Key： DUYSYHSSBDVJSM-KRWOKUGFSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N

Computed Properties

• Exact Mass: 379.24900
• Monoisotopic Mass: 379.249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.094g/cm3
• Melting Point: 179-189°C
• Boiling Point: 548.8ºC at 760 mmHg
• Flash Point: 285.7ºC
• Refractive Index: 1.501
• Solubility: methanol: THF: water (6:3:1): >0.5 mg/mL
• Stability/Shelf Life: Moisture, Temperature Sensitive; Hygroscopic
• PSA: 122.82000
• LogP: 4.74150
• Sensitiveness: Light Sensitive
• Solubility: Not determined

Sphingosine-1-phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：RG2260500
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids

Additional information on Sphingosine-1-phosphate

Comprehensive Overview of Sphingosine-1-phosphate (CAS No. 26993-30-6): Functions, Applications, and Research Insights

Sphingosine-1-phosphate (S1P), with the CAS registry number 26993-30-6, is a bioactive sphingolipid metabolite that plays a pivotal role in cellular signaling pathways. This molecule has garnered significant attention in recent years due to its involvement in critical physiological processes such as immune regulation, vascular development, and neural function. Researchers and pharmaceutical companies are increasingly exploring its potential in therapeutic applications, particularly in autoimmune diseases, cancer immunotherapy, and cardiovascular health.

The S1P signaling pathway is a hot topic in biomedical research, as it modulates immune cell trafficking, endothelial barrier integrity, and inflammatory responses. With the rise of precision medicine, understanding the mechanistic roles of Sphingosine-1-phosphate has become essential. Popular search queries like "How does S1P regulate immunity?" or "S1P receptor modulators in drug development" reflect growing public and scientific interest. Notably, FDA-approved drugs targeting S1P receptors (e.g., fingolimod for multiple sclerosis) have validated its clinical relevance.

From a structural perspective, Sphingosine-1-phosphate (26993-30-6) consists of an 18-carbon amino alcohol backbone linked to a phosphate group. Its amphipathic nature allows it to function both as an extracellular ligand for G-protein-coupled receptors (S1PR1-5) and as an intracellular second messenger. Recent studies highlight its dual role in promoting cell survival and apoptosis, depending on context—a paradox that fuels ongoing debates in oncology forums and research publications.

In the context of trending health discussions, S1P metabolism intersects with topics like "gut microbiome and lipid signaling" and "neuroprotection strategies." Analytical techniques such as LC-MS/MS for Sphingosine-1-phosphate quantification are frequently searched by laboratory professionals, underscoring its diagnostic potential. Moreover, the compound's stability in biological matrices makes it a reliable biomarker for disease states, including metabolic syndrome and neurodegenerative disorders.

The commercial landscape for Sphingosine-1-phosphate (CAS 26993-30-6) includes research-grade reagents, ELISA kits, and synthetic analogs for drug discovery. Suppliers often emphasize >98% purity standards to meet the demands of high-impact studies. As lipidomics gains traction in systems biology, SEO-optimized terms like "buy S1P for cell culture studies" or "Sphingosine-1-phosphate supplier specifications" dominate niche market searches.

Emerging applications in regenerative medicine further elevate the profile of S1P. For instance, its ability to enhance stem cell mobilization and tissue repair aligns with current interests in anti-aging therapies and wound healing. Collaborative studies between academia and biotech firms explore engineered S1P-loaded nanoparticles, addressing delivery challenges while maximizing therapeutic efficacy—a subject frequently cited in patent filings and grant proposals.

Environmental and safety profiles of Sphingosine-1-phosphate are also scrutinized, particularly in Good Manufacturing Practice (GMP) settings. While not classified as hazardous, proper storage at -20°C under inert atmosphere is recommended to preserve its bioactivity. Such practical considerations are commonly addressed in technical FAQs from life science vendors, catering to both novice researchers and seasoned investigators.

Looking ahead, the integration of artificial intelligence in lipid network analysis promises to unravel new dimensions of S1P biology. Computational models predicting Sphingosine-1-phosphate interactions with novel targets could accelerate drug repurposing efforts. This forward-looking perspective resonates with search trends emphasizing "AI in sphingolipid research" and "machine learning for metabolic pathway prediction," positioning 26993-30-6 at the forefront of interdisciplinary innovation.